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Cat. No.: B1580434

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzophenone-9 (Disodium 2,2'-dihydroxy-4,4'-dimethoxy-5,5'-disulfobenzophenone) is a
water-soluble chemical sunscreen agent that provides protection against both UVA and UVB
radiation.[1][2] As a member of the benzophenone family, it functions by absorbing UV radiation
and dissipating it as heat, thereby preventing the harmful effects of sun exposure on the skin,
including sunburn and premature aging.[3][4] Its water solubility makes it a versatile ingredient
for a variety of cosmetic formulations, particularly in the aqueous phase of emulsions.[1]

These application notes provide a comprehensive guide to formulating broad-spectrum
sunscreens using Benzophenone-9, including its physicochemical properties, formulation
guidelines, and detailed experimental protocols for performance evaluation.

Physicochemical Properties of Benzophenone-9

A summary of the key physicochemical properties of Benzophenone-9 is presented in the
table below.
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Property Value Reference(s)

INCI Name Benzophenone-9 [3]

Disodium 2,2'-dihydroxy-4,4'-
Chemical Name dimethoxy-5,5'- [5]

disulfobenzophenone

CAS Number 76656-36-5 [5]
Molecular Formula Ci1sH12Na2011S2 [1]
Appearance Light yellow crystalline powder [6]
Solubility Soluble in water [1]
UV Absorption Range 270-340 nm [61[7]

Formulation of Broad-Spectrum Sunscreens with
Benzophenone-9

Achieving broad-spectrum protection requires a combination of UV filters that cover both the
UVA and UVB regions of the electromagnetic spectrum. Benzophenone-9, with its absorption
in the UVA and UVB ranges, is a valuable component in such formulations.[2]

General Formulation Guidelines:

» Typical Use Level: The recommended use level of Benzophenone-9 in cosmetic
formulations typically ranges from 0.1% to 5%.[1] The exact concentration will depend on the
desired Sun Protection Factor (SPF), the presence of other UV filters, and regional
regulatory limits.

o Combination with Other UV Filters: To achieve high SPF values and comprehensive broad-
spectrum protection, Benzophenone-9 is almost always used in combination with other UV
filters.

o For enhanced UVB protection: Combine with filters like Octyl Methoxycinnamate,
Homosalate, and Octisalate.
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o For enhanced UVA protection: Combine with filters like Avobenzone (Butyl
Methoxydibenzoylmethane) and Zinc Oxide.

o Photostability: The photostability of the entire formulation is critical. Some UV filters can be
degraded by UV exposure, reducing the efficacy of the sunscreen. While specific
photostability data for Benzophenone-9 is not readily available in the public domain, it is
known that certain combinations of filters can enhance or decrease photostability. For
instance, Octocrylene is often used to stabilize the photolabile UVA filter Avobenzone.[8] It is

crucial to evaluate the photostability of the final formulation.

e pH of the Formulation: As a water-soluble ingredient, the pH of the formulation can influence
the stability and efficacy of Benzophenone-9. It is recommended to maintain the pH of the
final formulation within a range specified by the supplier.

¢ Incorporation: Benzophenone-9 is typically added to the water phase of an emulsion during
the formulation process.

Example Formulation: Broad-Spectrum Sunscreen
Lotion (SPF 30)

The following is a representative, not a definitive, formulation. Formulators should conduct their

own stability and efficacy testing.
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Ingredient (INCI

Phase Function % wiw
Name)

A Deionized Water Solvent g.s. to 100

Glycerin Humectant 3.00

Disodium EDTA Chelating Agent 0.10

Benzophenone-9 UV Filter 2.00
Octyl ]

B ) UV Filter (UVB) 7.50
Methoxycinnamate
UV Filter (UVB) &

Octocrylene - 5.00
Photostabilizer

Butyl

Methoxydibenzoylmet UV Filter (UVA) 3.00

hane

Cetearyl Alcohol Emulsifier, Thickener 2.50

Glyceryl Stearate Emulsifier 2.00

C12-15 Alkyl )
Emollient 5.00

Benzoate
Phenoxyethanol (and) )

C ) Preservative 1.00
Ethylhexylglycerin

Fragrance Fragrance 0.20

Manufacturing Procedure:

» Heat Phase A to 75-80°C with gentle stirring until all ingredients are dissolved.

e In a separate vessel, heat Phase B to 75-80°C with stirring until all ingredients are melted

and the phase is uniform.

e Add Phase B to Phase A under homogenization. Homogenize for 3-5 minutes.
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Begin cooling the emulsion while stirring.

At 40°C, add the ingredients of Phase C.

Continue stirring until the lotion reaches room temperature.

Adjust pH if necessary.

Experimental Protocols for Performance Evaluation

To validate the efficacy of a broad-spectrum sunscreen formulation, two key in vitro tests are
essential: the Sun Protection Factor (SPF) test and the Broad-Spectrum (UVA/UVB) protection
test.

In Vitro Sun Protection Factor (SPF) Determination

This protocol is based on the principles of UV spectrophotometry on a thin film of sunscreen
applied to a substrate.

Objective: To determine the in vitro SPF of a sunscreen formulation.

Materials:

UV-Vis Spectrophotometer with an integrating sphere.

Polymethylmethacrylate (PMMA) plates with a roughened surface.[9][10][11]

Positive displacement pipette or syringe.

Finger cots or gloves.

Reference sunscreen with a known SPF.

Procedure:
e Substrate Preparation: Ensure PMMA plates are clean and dry.

o Sample Application: Apply the sunscreen product to the PMMA plate at a concentration of
1.0 to 2.0 mg/cmz.[12] Distribute the product evenly across the plate using a gloved finger
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with a specific, consistent spreading motion to create a uniform film.

e Drying: Allow the film to dry in the dark at room temperature for at least 15 minutes.
e Spectrophotometric Measurement:
o Place a blank (untreated) PMMA plate in the spectrophotometer to record a baseline.

o Measure the absorbance of the sunscreen-treated plate at 1 nm intervals from 290 nm to
400 nm.[13] At least three separate measurements on different areas of the plate should
be taken and averaged.

e SPF Calculation: The SPF is calculated using the following equation:
Where:
o E(A) is the erythemal action spectrum.
o I(A) is the spectral irradiance of the UV source.
o T(A) is the spectral transmittance of the sunscreen film.
o The integration is performed from 290 to 400 nm.

Data Presentation:

Formulation Mean In Vitro SPF Standard Deviation
Example Sunscreen Lotion [Insert Value] [Insert Value]
Reference Sunscreen [Insert Value] [Insert Value]

In Vitro Broad-Spectrum (UVA/UVB) Protection
Assessment (Critical Wavelength Method)

This protocol determines the broad-spectrum efficacy of a sunscreen by calculating the critical
wavelength (Ac), as outlined in various international standards.[11][14][15]
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Objective: To determine the critical wavelength of a sunscreen formulation to substantiate a
"broad-spectrum” claim.

Materials:

e Same as for the In Vitro SPF Determination protocol.
o A solar simulator for pre-irradiation of the sample.
Procedure:

o Sample Preparation and Application: Prepare the sample on the PMMA plate as described in
the in vitro SPF protocol.

» Pre-irradiation: Expose the sunscreen-treated plate to a controlled dose of UV radiation from
a solar simulator to account for the photostability of the UV filters.[12] The irradiation dose is
typically calculated based on the expected UVA protection factor.

e Spectrophotometric Measurement: After pre-irradiation, measure the absorbance of the
sunscreen film from 290 nm to 400 nm at 1 nm intervals.

» Critical Wavelength (Ac) Calculation: The critical wavelength is the wavelength at which the
integral of the spectral absorbance curve, starting from 290 nm, is 90% of the integral of the
absorbance curve from 290 nm to 400 nm.[11][12]

The equation is as follows:
Where A(A) is the absorbance at wavelength A.

Data Presentation:

. Broad-Spectrum
. Mean Critical L. .
Formulation Standard Deviation Claim Met (= 370
Wavelength (nm) 2
nm)?~

Example Sunscreen
Loti [Insert Value] [Insert Value] [Yes/No]
otion
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A critical wavelength of 370 nm or greater is generally required to label a product as "broad-
spectrum.”[11][16]

Mandatory Visualizations
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Caption: Sunscreen formulation workflow.
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Caption: UV absorption by Benzophenone-9.
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Caption: In vitro sunscreen testing workflow.

Safety and Regulatory Considerations

The Cosmetic Ingredient Review (CIR) Expert Panel has assessed the safety of
Benzophenone-9 and concluded that it is safe for use in cosmetics.[3] However, it is important
to note that regulatory landscapes are continuously evolving. For example, the parent
compound, benzophenone, has faced increased scrutiny and restrictions in some regions.[17]
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Formulators must stay informed about the current regulatory status of Benzophenone-9 in
their target markets.

Conclusion

Benzophenone-9 is a valuable water-soluble UV filter for the formulation of broad-spectrum
sunscreens. By understanding its properties and following systematic formulation and testing
protocols, researchers and formulators can develop effective and stable sunscreen products.
The in vitro methods described provide reliable means to assess product performance,
ensuring that products meet efficacy claims and regulatory requirements. As with any cosmetic
ingredient, it is imperative to consult with suppliers for the most up-to-date technical and safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b1580434#formulation-of-broad-spectrum-
sunscreens-using-benzophenone-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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